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Compound of Interest

Compound Name: 9-Oxotetradecanoic acid

CAS No.: 71173-32-5

Cat. No.: B8223246

Get Quote

As an application scientist managing complex organic syntheses and lipid research, ensuring

the safe handling and legal disposal of unique reagents like 9-Oxotetradecanoic acid
(C₁₄H₂₆O₃) is critical. Because chemical waste management is strictly governed by the EPA's

Resource Conservation and Recovery Act (RCRA) and OSHA laboratory standards, a

procedural misstep can lead to severe environmental contamination and institutional liability[1].

This guide provides a self-validating, step-by-step logistical protocol for the classification,

temporary accumulation, and ultimate disposal of 9-oxotetradecanoic acid waste streams.

Chemical Reactivity & Disposal Causality
To design a fail-safe disposal protocol, we must first understand the molecular behavior of the

compound. 9-Oxotetradecanoic acid (also known as 9-ketomyristic acid) features a 13-carbon

aliphatic tail, a ketone at the C9 position, and a terminal carboxylic acid.

Causality of Disposal Restrictions: The primary driver of this compound's disposal profile is its

high hydrophobicity. Because the long carbon chain renders the molecule virtually insoluble in
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water, it can never be poured down a laboratory drain[2]. EPA guidelines strictly dictate that

only chemicals with high water solubility, low toxicity, and moderate pH are candidates for

wastewater systems; introducing long-chain fatty acids into pipes causes physical blockages

and violates environmental discharge limits[2].

Furthermore, the carboxylic acid acts as a weak organic acid, meaning prolonged contact with

unlined metal containers (like steel) will cause gradual corrosion. The ketone group and

aliphatic chain are susceptible to degradation by strong oxidizers, necessitating strict chemical

segregation[3].

Table 1: Physicochemical Properties and Disposal
Implications

Property / Parameter Value / Characteristic Disposal Logic & Causality

Molecular Weight 242.35 g/mol

High-mass organic structure

necessitates thermal

destruction (High-Temperature

Incineration)[1].

Aqueous Solubility Highly Hydrophobic

Strictly prohibits sink/drain

disposal; mandates collection

in a non-halogenated organic

waste stream[2].

Functional Groups Carboxylic Acid, Ketone

Mildly corrosive; precludes the

use of metal waste containers.

Demands glass or High-

Density Polyethylene (HDPE)

[2].

Incompatibilities Strong Oxidizers, Bases

Requires stringent segregation

to prevent exothermic

neutralization or runaway

oxidation reactions[3].
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Satellite Accumulation Area (SAA) Setup &
Compliance
Under EPA RCRA regulations (and Subpart K for academic entities), chemical waste must be

managed at or near the point of generation within a designated Satellite Accumulation Area

(SAA)[4]. The following methodology ensures a self-validating compliance system where

primary containment, secondary containment, and rigorous labeling independently prevent

exposure.

Methodology: Establishing the Waste Containment
System

Container Selection: Obtain an inert, visually inspectable container. High-Density

Polyethylene (HDPE) carboys or heavy-walled glass bottles are required. Do not use steel or

degraded secondary-use jars (like old food containers), as these violate OSHA and EPA

structural integrity rules[2].

Segregation & Secondary Containment: Place the primary waste container inside a

secondary plastic tray capable of holding 110% of the container's volume. Ensure this setup

is separated physically from inorganic acids, strong bases, and oxidative reagents[3].

Hermetic Sealing: The container must remain tightly capped at all times unless actively

receiving waste. Leaving a funnel in the container is a direct RCRA violation, as it allows for

the volatilization of co-solvents and environmental release[5].

Volume Management: Fill liquid containers to a strict maximum of 80% capacity[6]. This

provides necessary headspace for the thermal expansion of vapors, preventing pressure-

induced ruptures.

Methodology: SAA Logging and Labeling
Immediate Labeling: The moment the first drop of waste enters the container, affix an official

"Hazardous Waste" tag.

Nomenclature: Write the full chemical name: "9-Oxotetradecanoic Acid in [Solvent Name]".

The EPA strictly prohibits the use of abbreviations, acronyms, or chemical formulas (e.g., do
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not write "9-OTA" or "C14H26O3")[5].

Hazard Classification: Check the boxes for "Toxic" and, if dissolved in an organic solvent like

ethanol or methanol, "Ignitable"[5].

Generate Waste:
9-Oxotetradecanoic Acid

Solvent Mixture?

Solid Organic Waste

 Pure Solid/Powder 

Liquid Non-Halogenated
Organic Waste

 Dissolved in Organics 

Satellite Accumulation
Area (HDPE/Glass)

Central Accumulation Area
(Max 3 days after full)

 Transfer to EH&S 

RCRA High-Temp Incineration

 Licensed Contractor 
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Fig 1. 9-Oxotetradecanoic acid waste classification and SAA disposal pathway.

Final Disposal & Transport Operations
Laboratories cannot store waste indefinitely. To prevent the degradation of chemical

constituents and degradation of container integrity, institutional and federal limits apply.

Triggering Removal: A waste container must be marked with a "Full Date" once it reaches

80% capacity. From this exact date, federal regulations require the container to be

transferred from the SAA to a Central Accumulation Area (CAA) within 72 hours (3 days)[2]

[5]. Even if partially full, waste should not reside in the SAA for more than 6 to 9 months

depending on your institution's Generator Status[6].

Transportation: Secure the capped waste bottle in a secondary, shatter-proof transport

carrier. Transfer it directly to the designated EH&S pickup location.

Mechanism of Destruction: 9-Oxotetradecanoic acid is categorized as a non-halogenated

organic compound. Your licensed waste contractor will transport it to a RCRA-approved

facility for High-Temperature Incineration (HTI)[1]. This process thermally oxidizes the

aliphatic chain and carboxylic acid into inert carbon dioxide and water vapor, permanently

neutralizing the environmental threat.

Emergency Spill Response & Decontamination
Protocol
If 9-oxotetradecanoic acid is dropped or spilled, standard organic cleanup procedures apply.

Because it is not highly volatile, inhalation toxicity is low, but slip hazards (due to the fatty acid

chain) and environmental contamination risks remain high.

Methodology: Spill Neutralization & Containment
Isolate & Protect: Immediately clear the immediate area. Don chemical-resistant nitrile

gloves, a fastened lab coat, and splash-proof safety goggles.

State-Dependent Containment:
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If a Solid Powder: Do not use water, as the compound is hydrophobic and will merely

spread. Gently sweep up the powder using a dedicated brush and dustpan to prevent

aerosolization[7].

If Dissolved in Solvent: Surround the perimeter of the liquid spill with a chemically inert

absorbent (e.g., vermiculite, dry sand, or commercial spill pads). Work from the outside in

to prevent the spread of the solvent.

Decontamination: Wipe down the hard surface using disposable towels slightly dampened

with a compatible mild solvent (like isopropanol) to cut through the fatty acid residue,

followed by a final wipe with mild soapy water[7].

Waste Consolidation: Place all contaminated absorbent, broken glass (handled only with

tongs or stiff cardboard[7]), and used paper towels into a heavy-duty hazardous waste bag.

Label it precisely: "Spill Debris Contaminated with 9-Oxotetradecanoic Acid." Submit an

immediate pickup request to EH&S.
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Spill Detected:
9-Oxotetradecanoic Acid

Don PPE
(Nitrile, Goggles, Coat)

Physical State?

Sweep Gently
(Avoid Dust)

 Powder/Solid 

Apply Inert Absorbent
(Vermiculite/Sand)

 Dissolved in Solvent 

Collect Debris in
Compatible Waste Bag

Label as Hazardous:
Contaminated Debris

Request EH&S
Special Pickup

Click to download full resolution via product page

Fig 2. Step-by-step logic for containing and neutralizing chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b8223246/docs#standard-operating-procedure-
logistical-handling-proper-disposal-of-9-oxotetradecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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